Cas no 81280-12-8 (4-Methyl-4-hepten-3-ol)

4-Methyl-4-hepten-3-ol structure
4-Methyl-4-hepten-3-ol structure
Product Name:4-Methyl-4-hepten-3-ol
CAS No:81280-12-8
MF:C8H16O
MW:128.212042808533
CID:90800
PubChem ID:5368945
Update Time:2024-01-25

4-Methyl-4-hepten-3-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-4-hepten-3-ol
    • (4E)-4-Methyl-4-hepten-3-ol
    • 4-methyl-hept-4-en-3-ol
    • SCHEMBL8420600
    • (E)-4-methylhept-4-en-3-ol
    • MFCD00046670
    • (4E)-4-Methyl-4-hepten-3-ol #
    • CHEBI:195855
    • 4-Hepten-3-ol, 4-methyl-
    • CVBRKUMLJLIZGY-VOTSOKGWSA-N
    • 4-Methyl-4E-hepten-3-ol
    • 87777-45-5
    • SCHEMBL4115249
    • 81280-12-8
    • LMFA05000474
    • 4-Methyl-4-hepten-3-ol (ACI)
    • Inchi: 1S/C8H16O/c1-4-6-7(3)8(9)5-2/h6,8-9H,4-5H2,1-3H3
    • InChI Key: CVBRKUMLJLIZGY-UHFFFAOYSA-N
    • SMILES: OC(CC)C(C)=CCC

Computed Properties

  • Exact Mass: 128.12000
  • Monoisotopic Mass: 128.120115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 94.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.8646 (estimate)
  • Melting Point: -31.5°C (estimate)
  • Boiling Point: 165°C
  • Flash Point: 52°C
  • Refractive Index: 1.4359 (estimate)
  • PSA: 20.23000
  • LogP: 2.11360
  • Solubility: Unable or difficult to mix

4-Methyl-4-hepten-3-ol Security Information

  • Hazardous Material transportation number:UN 1993
  • Hazard Category Code: 10
  • Safety Instruction: 16
  • Packing Group:III
  • HazardClass:3
  • PackingGroup:III
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